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Compound of Interest

Compound Name: methoxycarbothioamide

CAS No.: 683-63-6

Cat. No.: B3056011

Get Quote

Synonyms: O-Methyl thiocarbamate, O-Methyl carbamothioate, Thiocarbamic acid O-methyl

ester.

Executive Summary
Methoxycarbothioamide (CAS 683-63-6) is the methyl ester of thiocarbamic acid. Unlike its

S-analog (S-methyl thiocarbamate), the O-isomer features a thiono (

) group, imparting distinct nucleophilic characteristics at the sulfur atom. It serves as a critical
building block in organic synthesis, particularly in the construction of 1,3-thiazoles via the
Hantzsch synthesis and as a precursor for substituted thiocarbamates in agrochemical and
pharmaceutical development. This guide details its physicochemical profile, validated synthesis
routes, and mechanistic reactivity.

Chemical Identity & Structural Analysis
The core structure of methoxycarbothioamide consists of a thiocarbonyl group bonded to a

methoxy group and a primary amine.

IUPAC Name: O-Methyl carbamothioate[1]
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Tautomerism and Isomerism
Researchers must distinguish between the O-isomer (thiono form) and the S-isomer (thiolo

form).

O-Isomer (CAS 683-63-6):

. Stable at room temperature; sulfur is highly nucleophilic.

S-Isomer (Isomeric impurity):

. Often formed via thermal rearrangement (Newman-Kwart type) or as a byproduct.

Tautomeric Equilibrium: In solution, the compound exists primarily in the thiono-amide form (

), but can tautomerize to the imino-thiol form (

) under basic conditions, facilitating S-alkylation.

Physicochemical Properties
Specific experimental data for the unsubstituted O-methyl parent is less ubiquitous in standard

compendia compared to its N-substituted derivatives. The values below represent a synthesis

of available experimental data and homologous extrapolation.
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Property Value Notes

Molecular Weight 91.13 g/mol

Molecular Formula

Physical State Solid (Low Melting)

Analogous O-Ethyl

thiocarbamate MP is 39°C [1].

[2]

Melting Point 40–45°C (Est.)
O-Alkyl series trend suggests a

low MP similar to O-Ethyl.

Solubility Alcohols, DMSO, DMF
Moderate solubility in water;

hydrolyzes slowly.

Density ~1.1–1.2 g/cm³
Estimated based on

thiocarbamate series.

pKa ~13 (Amide NH)
Weakly acidic; deprotonation

occurs at Nitrogen.

Synthesis & Manufacturing Protocols
Two primary routes are employed for the synthesis of O-methyl thiocarbamate. The Xanthate

Aminolysis route is preferred for its high yield and avoidance of gaseous thiocyanic acid.

Method A: Aminolysis of Methyl Xanthate (Preferred)
This method utilizes the reaction between methyl ethyl xanthate (or dimethyl xanthate) and

ammonia. It is chemically robust and scalable.

Reaction:

Protocol:

Precursor Preparation: Methyl methylxanthate is prepared by reacting Methanol with

and KOH, followed by methylation with MeI.

Aminolysis: The xanthate ester is dissolved in anhydrous methanol.
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Addition: Anhydrous ammonia (gas or solution) is bubbled/added at 0°C to minimize side

reactions.

Workup: The byproduct methanethiol (MeSH) is volatile (BP 6°C) and is removed

(scrubbed). The solvent is evaporated to yield the crystalline thiocarbamate.

Method B: Acid-Catalyzed Addition (Pinner-Type)
Reaction of methanol with thiocyanate salts in the presence of anhydrous acid (HCl or

).

Reaction:

Critical Control Point: Moisture must be rigorously excluded to prevent hydrolysis to

carbamates (

).

Synthesis Workflow Diagram

Methanol
(MeOH)

Potassium Methyl Xanthate
(MeOCS2K)

+ CS2 / KOH

Carbon Disulfide
(CS2)

KOH

Methyl Methylxanthate
(MeOC(=S)SMe)

+ MeI

Methyl Iodide
(MeI)

O-Methyl Thiocarbamate
(MeOC(=S)NH2)

+ NH3
(Aminolysis)

Methanethiol
(Byproduct)

Ammonia
(NH3)

Click to download full resolution via product page

Figure 1: Step-wise synthesis via the Xanthate Aminolysis pathway, highlighting the

intermediate ester formation.

Reactivity & Mechanism
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The utility of CAS 683-63-6 stems from its ambident nucleophilicity (S vs N) and its ability to

function as a 1,3-binucleophile.

Hantzsch Thiazole Synthesis
The most significant application is the synthesis of 2-alkoxythiazoles via condensation with

-haloketones. The sulfur atom attacks the

-carbon of the haloketone, followed by cyclization.

Mechanism:

S-Alkylation: The thiono sulfur attacks the

-carbon of the haloketone, displacing the halide (

).

Cyclization: The amide nitrogen attacks the ketone carbonyl.

Dehydration: Loss of water yields the aromatic thiazole ring.

S-Alkylation vs. N-Alkylation
Under neutral or basic conditions, alkylation occurs preferentially at the Sulfur atom due to its

higher polarizability (HSAB theory).

Product: Iminothiocarbonates (

).

Significance: These intermediates can be hydrolyzed to thiols or used to synthesize

substituted guanidines.

Newman-Kwart Rearrangement
While less common for the methyl ester than for aryl esters, O-alkyl thiocarbamates can

undergo thermal rearrangement to S-alkyl thiocarbamates (

).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conditions: High temperature (>150°C).

Driving Force: Formation of the stronger

bond (bond energy ~745 kJ/mol) vs

(~472 kJ/mol) [2].

Reactivity Diagram: Hantzsch Cyclization
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Figure 2: Mechanism of Hantzsch Thiazole Synthesis using O-Methyl thiocarbamate as the

thionation precursor.

Safety & Handling
Hazards: Thiocarbamates are generally skin and eye irritants.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3056011/docs?utm_src=pdf-body-img#technical-whitepaper-methoxycarbothioamide-cas-683-63-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decomposition: Thermal decomposition may release toxic fumes of Carbon Disulfide (

), Methyl Isocyanate, or Methanethiol.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent

hydrolysis.

PPE: Standard laboratory PPE (gloves, goggles, fume hood) is mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. O-Methyl benzylcarbamothioate | C9H11NOS | CID 13861629 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Buy O-Ethyl thiocarbamate | 625-57-0 [smolecule.com]

3. Methyl Carbamate | C2H5NO2 | CID 11722 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Methyl Carbamate | C2H5NO2 | CID 11722 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. O-methyl thioformate | C2H4OS | CID 19358066 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.smolecule.com/products/s1898557
https://pubchem.ncbi.nlm.nih.gov/compound/13861629
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Carbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Carbamate
https://pubchem.ncbi.nlm.nih.gov/compound/O-Methyl-thioformate
https://www.benchchem.com/product/b3056011?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/13861629
https://pubchem.ncbi.nlm.nih.gov/compound/13861629
https://www.smolecule.com/products/s1898557
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Carbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Carbamate
https://pubchem.ncbi.nlm.nih.gov/compound/O-Methyl-thioformate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Whitepaper: Methoxycarbothioamide (CAS
683-63-6)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3056011/docs#technical-whitepaper-
methoxycarbothioamide-cas-683-63-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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